2-{2-[2-(4-morpholinyl)ethoxy]ethoxy}benzonitrile hydrochloride

• IUPAC Name: 2-[2-(2-morpholin-4-ylethoxy)ethoxy]benzonitrile;hydrochloride
• InChI: InChI=1S/C15H20N2O3.ClH/c16-13-14-3-1-2-4-15(14)20-12-11-19-10-7-17-5-8-18-9-6-17;/h1-4H,5-12H2;1H
• InChI Key: OPGHQVJBPZYAFM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCOCCOC2=CC=CC=C2C#N.Cl
• Molecular Formula: C15H21ClN2O3
• Molecular Weight: 312.79 g/mol

Description

2-{2-[2-(4-morpholinyl)ethoxy]ethoxy}benzonitrile hydrochloride, also known as WAY-100635, is a selective antagonist of the serotonin 5-HT1A receptor. It is commonly used in scientific research to study the role of the 5-HT1A receptor in various physiological and pathological processes.

Mechanism of Action

2-{2-[2-(4-morpholinyl)ethoxy]ethoxy}benzonitrile hydrochloride acts as a selective antagonist of the 5-HT1A receptor, blocking its activation by serotonin. This leads to a decrease in the inhibitory effect of serotonin on neurotransmitter release, resulting in increased neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including modulation of neurotransmitter release, regulation of hormone secretion, and modulation of immune function. It has also been shown to have anxiolytic and antidepressant effects, as well as potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{2-[2-(4-morpholinyl)ethoxy]ethoxy}benzonitrile hydrochloride in lab experiments is its high selectivity for the 5-HT1A receptor, which allows for more precise manipulation of this receptor. However, one limitation is that it may not accurately reflect the complex interactions between the 5-HT1A receptor and other neurotransmitter systems in vivo.

Future Directions

There are several potential future directions for research involving 2-{2-[2-(4-morpholinyl)ethoxy]ethoxy}benzonitrile hydrochloride, including investigating its role in the regulation of circadian rhythms, as well as its potential as a therapeutic agent for various neurological and psychiatric disorders. Additionally, further research is needed to fully understand the complex interactions between the 5-HT1A receptor and other neurotransmitter systems in vivo.

Scientific Research Applications

2-{2-[2-(4-morpholinyl)ethoxy]ethoxy}benzonitrile hydrochloride has been widely used in scientific research to investigate the role of the 5-HT1A receptor in various physiological and pathological processes, including anxiety, depression, schizophrenia, and Parkinson's disease. It has also been used to study the effects of various drugs on the 5-HT1A receptor, as well as the mechanisms underlying these effects.